Cas no 77278-70-7 (tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate
• CAS No: 77278-70-7
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• MDL: MFCD08062583
• CID: 549268
• PubChem ID: 17750354
• Update Time: 2025-11-06

tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-amino-2-oxoethyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid, 4-(2-amino-2-oxoethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2-amino-2-oxoethyl)-piperazine-1-carboxylate
• (4-Boc-piperazin-1-yl)-acetamide
• 2-(4-boc-piperazin-1-yl)-acetamide
• tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate
• SCHEMBL2079068
• P20257
• 2-(4-Boc-1-piperazinyl)acetamide
• tert-butyl4-(2-amino-2-oxoethyl)piperazine-1-carboxylate
• (4-Boc-piperazin-1-yl)acetamide
• DTXSID40590455
• PB43446
• MFCD08062583
• CS-0183502
• EN300-238024
• AKOS005207854
• 77278-70-7
• A839023
• SY064382
• AS-11266
• tert-butyl 4-(carbamoylmethyl)piperazine-1-carboxylate
• FT-0741212
• ALBB-018219
• 1-piperazinecarboxylic acid, 4-(2-amino-2-oxoethyl)-, 1,1-dimethylethyl ester
• DB-016476

• MDL： MFCD08062583
• Inchi： 1S/C11H21N3O3/c1-11(2,3)17-10(16)14-6-4-13(5-7-14)8-9(12)15/h4-8H2,1-3H3,(H2,12,15)
• InChI Key： AZWRCNSWXLELKF-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC(N)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.15800
• Monoisotopic Mass: 243.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 170-174°C
• Boiling Point: 384.7±37.0 °C at 760 mmHg
• Flash Point: 186.5±26.5 °C
• Refractive Index: 1.502
• PSA: 75.87000
• LogP: 0.60050
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate

tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 77278-70-7, known as tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, a carboxylate group, and a tert-butyl substituent, making it a versatile building block for various chemical reactions.

The piperazine moiety in this compound is a six-membered ring containing two nitrogen atoms, which contributes to its ability to form hydrogen bonds and interact with biological targets. The tert-butyl group adds steric bulk, enhancing the molecule's stability and solubility properties. Recent studies have highlighted the importance of such structural features in optimizing drug-like qualities, such as bioavailability and receptor binding affinity.

In terms of synthesis, tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate can be prepared through various routes, including nucleophilic substitution and condensation reactions. These methods have been refined in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical practices.

The compound's applications span multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer and neurodegenerative diseases. Its ability to act as a linker or scaffold in drug design has been validated by recent studies published in high-impact journals, underscoring its potential in creating novel therapeutics.

Beyond pharmaceuticals, tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate has found utility in materials science. Its unique properties make it a candidate for applications in polymer chemistry and catalysis. Researchers have investigated its role as a catalyst in asymmetric synthesis, demonstrating its potential to accelerate reaction rates while maintaining high enantioselectivity.

In the context of biotechnology, this compound has been employed as a ligand in metalloproteomics studies. Its ability to coordinate with metal ions has facilitated the study of metalloenzymes and their roles in cellular processes. Recent advancements in this area have leveraged its properties to develop new tools for studying enzyme mechanisms and metalloprotein interactions.

The environmental impact of tert-butyl 4-(2-amino-2-oxo-ethyl)piperazine-1-carboxylate has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, ensuring that its use aligns with safety standards. These findings have informed regulatory decisions and guided responsible handling practices within industrial settings.

In conclusion, CAS No. 77278-70-7 represents a multifaceted compound with diverse applications across chemistry and biology. Its structural features, synthetic accessibility, and functional versatility continue to make it an invaluable tool for researchers across disciplines. As ongoing studies uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.